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(5-Amino-2-
Compound Name:
morpholinophenyl)methanol

CAS No.: 759456-60-5

Cat. No.: B1290451

Get Quote
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Application Note: Strategic Utilization of (5-Amino-2-morpholinophenyl)methanol in Kinase
Inhibitor Design

Executive Summary

(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5) is a high-value bifunctional
building block extensively utilized in the synthesis of Type | ATP-competitive kinase inhibitors,
particularly those targeting the JAK/STAT pathway (e.g., JAK2 inhibitors).

Its structural value lies in its three-component pharmacophore:

 Aniline Amine (C5): A nucleophilic handle for coupling to heteroaryl hinge-binding scaffolds
(e.g., pyrimidines, quinazolines).

» Morpholine Ring (C2): A privileged solubilizing motif that typically projects into the solvent-
exposed region of the ATP binding pocket, improving pharmacokinetic (PK) profiles.
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» Benzylic Alcohol (C1): A versatile polar headgroup that can function as a hydrogen bond
donor/acceptor or be derivatized into electrophiles (halides, aldehydes) for fragment growing.

This guide details the synthesis, handling, and application of this intermediate in generating
phenyl-amino-pyrimidine scaffolds.

Chemical Profile & Handling

Property Specification

CAS Number 759456-60-5

IUPAC Name (5-Amino-2-morpholinophenyl)methanol
Molecular Formula C11H16N202

Molecular Weight 208.26 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, MeOH, DCM; Sparingly

Solubility ]
soluble in water
pKa (Calc) ~4.2 (Aniline), ~8.3 (Morpholine)
2-8°C, under inert atmosphere
Storage

(Argon/Nitrogen). Light sensitive.

Safety Warning: Anilines are potential sensitizers. Morpholine derivatives can be skin irritants.
Handle in a fume hood with appropriate PPE.

Synthetic Protocol: Preparation of the Intermediate

While commercially available, in-house synthesis is often required for scale-up or isotopic
labeling. The most robust method involves the reduction of 5-amino-2-morpholinobenzoic acid.

Reaction Scheme

(See Diagram 1 below for visual pathway)

Detailed Methodology: Borohydride Reduction
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Rationale: The carboxylic acid is reduced to the alcohol using in situ generated borane species
(NaBHa4/12), which is chemoselective and avoids harsh aluminum hydrides that might affect the
morpholine ring.

Reagents:

5-Amino-2-morpholinobenzoic acid (1.0 equiv)[1]

Sodium Borohydride (NaBHa) (2.4 equiv)[1]

lodine (I2) (1.0 equiv)[1]

Tetrahydrofuran (THF), anhydrous
Step-by-Step Protocol:
e Setup: Flame-dry a 2-neck round-bottom flask and purge with N2.

e Solubilization: Suspend NaBHa4 (2.4 equiv) in anhydrous THF (10 mL/g of substrate). Add 5-
amino-2-morpholinobenzoic acid (1.0 equiv) in one portion.

o Activation: Cool the mixture to 0°C. Add a solution of Iz (1.0 equiv) in THF dropwise over 30
minutes. Caution: Hydrogen gas evolution.

o Reflux: Once gas evolution ceases, heat the reaction to reflux (66°C) for 6—12 hours. Monitor
by LC-MS (Target [M+H]* = 209.2).

e Quench: Cool to room temperature. Carefully add Methanol dropwise until the solution
becomes clear (decomposes excess borane).

o Workup: Concentrate in vacuo. Dissolve residue in 20% KOH solution (aqueous) and stir for
4 hours to break boron complexes. Extract with DCM (3x).[1]

 Purification: Wash combined organics with brine, dry over Na2SOa, and concentrate.
Recrystallize from EtOAc/Hexanes if necessary.
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Application Protocol: Synthesis of JAK2 Inhibitor
Scaffolds

The primary application of this compound is in Nucleophilic Aromatic Substitution (SnAr)
reactions to form the "tail" of kinase inhibitors.

Workflow: Coupling to 2,4-Dichloropyrimidine

Context: This reaction constructs the core pharmacophore found in many JAK inhibitors (e.g.,
analogs related to Fedratinib or Pacritinib).

Reagents:

(5-Amino-2-morpholinophenyl)methanol (1.0 equiv)

2,4-Dichloropyrimidine (or substituted analog) (1.1 equiv)

Diisopropylethylamine (DIPEA) (2.5 equiv)

Solvent: n-Butanol or Isopropanol

Step-by-Step Protocol:

Dissolution: In a pressure vial, dissolve the pyrimidine electrophile in n-Butanol (5 mL/mmol).

Addition: Add (5-Amino-2-morpholinophenyl)methanol and DIPEA.

Reaction: Seal the vial and heat to 100-120°C for 12 hours.

o Mechanistic Note: The aniline nitrogen is the primary nucleophile. The benzyl alcohol is
less nucleophilic and will not compete under these conditions, provided no strong base
(like NaH) is used.

Isolation: Cool to RT. The product often precipitates. Filter and wash with cold isopropanol.

Validation:
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o 'H NMR (DMSO-ds): Look for the singlet of the pyrimidine C-H (if unsubstituted) and the
distinctive benzylic -CHz- doublet/singlet around 4.5 ppm.

o Regioselectivity: SnAr typically occurs at the C4 position of the pyrimidine first due to
higher electrophilicity.

Advanced Derivatization: Alcohol Activation

For "Fragment Growing" strategies, the benzyl alcohol can be converted into an electrophile
(chloride) to attach further solubilizing groups or warheads.

Protocol: Chlorination via Thionyl Chloride

Suspend the scaffold (from Section 4) in DCM.

Add Thionyl Chloride (SOCI2) (3.0 equiv) dropwise at 0°C.

Stir at RT for 2 hours.

Concentrate to dryness to yield the Benzyl Chloride hydrochloride salt.

Use immediately for alkylation of amines (e.g., pyrrolidine, N-methylpiperazine).

Visualized Workflows
Figure 1: Synthesis of the Building Block
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Caption: Chemoselective reduction of the benzoic acid precursor preserves the morpholine ring
while generating the target benzyl alcohol.

Figure 2: Medicinal Chemistry Cascade (JAK2 Inhibitor
Synthesis)
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Caption: The workflow transforms the building block into a potent kinase inhibitor via sequential
SnAr coupling and side-chain optimization.
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» Synthesis of Phenyl Amino Pyrimidine Compounds (JAK Inhibitors). Source: US Patent
8,486,941 B2. Assignee: YM Biosciences Inc. Context: Describes the synthesis of
"Compound 79" utilizing 5-amino-2-morpholinobenzyl alcohol via NaBH4/I12 reduction.

» Methods for Synthesizing Aminomorpholinophenylmethanol Derivatives. Source: European
Patent EP 3023422 Al. Context: Details the scale-up and purification of the intermediate for
pharmaceutical applications.

o Structure-Activity Relationships of Morpholine-Substituted Kinase Inhibitors.

o Safety Data Sheet: (5-Amino-2-morpholinophenyl)methanol. Source: Key Organics /
Molbase. Context: Physical properties and handling safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.US8486941B2 - Phenyl amino pyrimidine compounds and uses thereof - Google Patents
[patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1290451?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

